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Compound of Interest

Compound Name: Troxerutin

Cat. No.: B1681598 Get Quote

AN-TRX-UV-001

Introduction
Troxerutin is a flavonoid derivative, specifically a hydroxyethylrutoside, known for its

vasoprotective properties. It is commonly used in the treatment of venous insufficiency and

other vascular disorders. Accurate and precise quantification of Troxerutin in pharmaceutical

tablet formulations is crucial for ensuring product quality and therapeutic efficacy. This

application note describes a simple, cost-effective, and reliable UV-spectrophotometric method

for the determination of Troxerutin in tablets. The method is validated according to ICH

guidelines, demonstrating its suitability for routine quality control analysis.

Principle
The method is based on the measurement of the ultraviolet (UV) absorbance of Troxerutin in a

suitable solvent. Troxerutin exhibits a characteristic absorption spectrum in the UV region, with

a maximum absorbance (λmax) that can be used for its quantification. The absorbance of a

solution is directly proportional to the concentration of the analyte, following the Beer-Lambert

law.

Materials and Reagents
Troxerutin Reference Standard

Troxerutin Tablets (e.g., Oxerute, 1000 mg)
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Acetic Acid (AR Grade)

Distilled Water

Methanol (for cleaning)

Volumetric flasks (10 mL, 50 mL, 100 mL)

Pipettes

Sonicator

UV-Visible Spectrophotometer (e.g., Shimadzu-1700 Double Beam)

Whatman Filter Paper No. 41

Experimental Protocols
A 0.1M acetic acid solution is prepared by diluting the appropriate volume of glacial acetic acid

with distilled water. This solution is used as the solvent for all subsequent preparations and as

the blank for spectrophotometric measurements.

Accurately weigh 25 mg of Troxerutin reference standard.[1]

Transfer the standard to a 50 mL volumetric flask.

Dissolve and make up the volume with 0.1M acetic acid to obtain a concentration of 500

µg/mL.[1]

From the standard stock solution, pipette aliquots ranging from 1.0 mL to 8.0 mL into a series

of 10 mL volumetric flasks.[1]

Make up the volume in each flask with 0.1M acetic acid to obtain concentrations in the range

of 5-40 µg/mL.[1][2]

Scan the solutions in the UV-Vis spectrophotometer from 200-400 nm against 0.1M acetic

acid as a blank.
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Determine the wavelength of maximum absorbance (λmax). The λmax for Troxerutin in

0.1M acetic acid is 348 nm.

Measure the absorbance of each working standard solution at 348 nm.

Plot a calibration curve of absorbance versus concentration.

Weigh and powder twenty Troxerutin tablets.

Accurately weigh a quantity of the powdered tablets equivalent to 25 mg of Troxerutin.

Transfer the powder to a 100 mL volumetric flask.

Add 10 mL of 0.1M acetic acid and sonicate for 10 minutes.

Repeat the extraction process five times with 10 mL of 0.1M acetic acid each time.

Make up the final volume to 100 mL with 0.1M acetic acid.

Filter the solution through Whatman filter paper No. 41.

From the filtrate, prepare a suitable dilution with 0.1M acetic acid to obtain a concentration

within the calibration curve range.

Measure the absorbance of the final sample solution at 348 nm against the 0.1M acetic acid

blank.

Calculate the concentration of Troxerutin in the sample solution from the calibration curve.

Determine the amount of Troxerutin per tablet using the appropriate dilution factors.

Method Validation Summary
The developed UV-spectrophotometric method was validated as per ICH guidelines for

linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).
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Parameter Result

Wavelength (λmax) 348 nm

Linearity Range 5-40 µg/mL

Correlation Coefficient (r²) 0.9996

Limit of Detection (LOD) 0.2628 µg/mL

Limit of Quantification (LOQ) 0.7966 µg/mL

Precision (%RSD) 0.1157%

Accuracy (% Recovery) 101.58% - 105.31%

Results and Discussion
The UV spectrum of Troxerutin in 0.1M acetic acid showed a clear absorbance maximum at

348 nm, which was selected for quantification. The method demonstrated excellent linearity

over the concentration range of 5-40 µg/mL, with a correlation coefficient of 0.9996, indicating a

strong positive correlation between concentration and absorbance. The low values of LOD and

LOQ demonstrate the sensitivity of the method. The precision of the method was confirmed by

low relative standard deviation (%RSD) values, and the accuracy was established through

recovery studies, with percentage recoveries falling within the acceptable limits. The assay of a

commercial tablet formulation (Oxerute) showed a Troxerutin content of 101.69%, which is

within the pharmacopeial limits.

Conclusion
The developed UV-spectrophotometric method is simple, rapid, accurate, precise, and cost-

effective for the routine quality control analysis of Troxerutin in tablet formulations. The

method's validation parameters are well within the acceptable limits as per ICH guidelines,

making it a reliable analytical tool for the pharmaceutical industry.
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Caption: Experimental workflow for the UV-spectrophotometric analysis of Troxerutin.
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Caption: Logical relationship of the analytical principle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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